JBJ-07-149

• Molecular Formula: C28H26N6O2S
• Molecular Weight: 510.6 g/mol
• InChI: InChI=1S/C28H26N6O2S/c35-26(32-28-30-12-15-37-28)25(19-4-2-1-3-5-19)34-18-22-7-6-20(16-23(22)27(34)36)21-8-9-24(31-17-21)33-13-10-29-11-14-33/h1-9,12,15-17,25,29H,10-11,13-14,18H2,(H,30,32,35)
• InChIKey: HXPIITIHOKIXNN-UHFFFAOYSA-N

JBJ-07-149 – Allosteric EGFRL858R/T790M Inhibitor for Mutant-Selective Research

JBJ-07-149 is a non-covalent, mutant-selective allosteric inhibitor of the epidermal growth factor receptor (EGFR) L858R/T790M double mutant kinase . It belongs to the fourth-generation class of EGFR inhibitors that bind outside the ATP-binding pocket, conferring intrinsic selectivity for clinically relevant activating mutants over wild-type EGFR [1]. With a molecular weight of 510.61 Da (C₂₈H₂₆N₆O₂S) and an enzymatic IC₅₀ of 1.1 nM against purified EGFRL858R/T790M, JBJ-07-149 represents an approximately 22-fold potency improvement over its predecessor allosteric inhibitor EAI001 (IC₅₀ 24 nM) . The compound also serves as the EGFR-recruiting ligand in the synthesis of the PROTAC degrader DDC-01-163, expanding its utility beyond kinase inhibition into targeted protein degradation .

Allosteric EGFR L858R/T790M inhibition studies

Mutant‑selective kinase probe with wild‑type sparing

Validated warhead for PROTAC conjugate design

• [1] Jang J, To C, De Clercq DJH, Park E, Ponthier CM, Shin BH, et al. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations. Angew Chem Int Ed Engl. 2020;59(34):14481-14489. PMID: 32510788; PMCID: PMC7686272. View Source

Generic Substitution Invalidity for JBJ-07-149

Generic or third-generation ATP-competitive EGFR inhibitors (e.g., osimertinib, gefitinib) cannot substitute for JBJ-07-149 because the compound operates via a fundamentally distinct allosteric binding mode that determines its mutant selectivity, resistance profile, and chemical derivatization potential . Unlike ATP-site inhibitors, JBJ-07-149 binds to an allosteric pocket adjacent to the αC-helix, a site inaccessible in wild-type EGFR but exposed by the L858R/T790M conformational shift [1]. This allosteric mechanism means that potency against L858R/T790M, cellular synergy with cetuximab, and the structure–activity relationships governing linker attachment for PROTAC conjugation are all intrinsic to this specific chemotype and cannot be extrapolated from ATP-competitive scaffolds. Even close allosteric analogs such as EAI001 (IC₅₀ 24 nM) and JBJ-07-038 differ substantially in their biochemical and cellular potency profiles, as demonstrated by head-to-head comparison data [2].

ATP‑competitive EGFR inhibitors

Different allosteric binding mode; lack cetuximab‑dependent cellular synergy and comparable mutant selectivity

Allosteric analogs (EAI001, JBJ‑07‑038)

Substantial potency differences may alter PROTAC conjugation feasibility and biochemical profiles

Non‑allosteric EGFR ligands

Incompatible exit vector geometry for bifunctional degrader construction

• [1] Jang J, To C, De Clercq DJH, Park E, Ponthier CM, Shin BH, et al. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of Drug-Resistant Mutations. Angew Chem Int Ed Engl. 2020;59(34):14481-14489. PMID: 32510788. View Source
• [2] Figure 2, PMC7686272. Average IC50 values (μM ± S.D.) of JBJ-07-149, DDC-01-163, control-DDC-01-163, JBJ-07-038 and JBJ-07-200 in wild-type EGFR and L858R/T790M EGFR mutant Ba/F3 cells. Jang et al., Angew Chem Int Ed 2020. View Source

JBJ-07-149 Quantitative Differentiation Evidence

EGFR L858R/T790M Enzymatic Potency vs. EAI001

JBJ-07-149 achieves a sub-nanomolar IC₅₀ of 1.1 nM against purified EGFRL858R/T790M kinase domain, representing a ~22-fold potency gain over the prototypical allosteric inhibitor EAI001, which exhibits an IC₅₀ of 24 nM for the same target under comparable biochemical conditions . Both compounds were evaluated using HTRF-based kinase activity assays with purified recombinant EGFRL858R/T790M protein, ensuring direct comparability of the potency values [1]. This improvement is attributed to optimized hydrophobic interactions within the allosteric pocket and enhanced stabilization of the inactive kinase conformation, as characterized by X-ray crystallography of the JBJ-chemotype series bound to EGFR T790M/V948R [1].

Enzymatic IC₅₀

Head‑to‑head

JBJ‑07‑149: 1.1 nM
EAI001: 24 nM

Supports allosteric inhibitor optimization pathway

HTRF assay, purified kinase domain

Evidence Dimension	Enzymatic inhibition of purified EGFRL858R/T790M kinase
Target Compound Data	IC₅₀ = 1.1 nM
Comparator Or Baseline	EAI001: IC₅₀ = 24 nM
Quantified Difference	~22-fold greater potency (24 nM / 1.1 nM)
Conditions	HTRF kinase activity assay; purified recombinant EGFRL858R/T790M protein; same assay platform across both compounds [1]

Why This Matters

The 22-fold biochemical potency advantage directly translates to lower compound consumption in enzymatic assays and enables PROTAC conjugation at therapeutically relevant affinity thresholds that EAI001 cannot meet.

• [1] Jang J et al. Angew Chem Int Ed 2020;59(34):14481-14489. Figure 2A: Inhibition of L858R/T790M EGFR by JBJ-07-149 and analogs using HTRF assay. PMC7686272. View Source

Cellular Anti-Proliferative Synergy with Cetuximab

In Ba/F3 cells engineered to express EGFRL858R/T790M, JBJ-07-149 alone inhibits proliferation with an IC₅₀ of 4.9 μM. However, co-administration with the anti-EGFR monoclonal antibody cetuximab (which blocks receptor dimerization) dramatically shifts the IC₅₀ to 0.148 μM, a 33-fold enhancement in cellular potency . This phenomenon is consistent across the JBJ allosteric inhibitor class: allosteric EGFR inhibitors require disruption of asymmetric kinase domain dimerization—achieved by cetuximab—to fully exert their cellular effect on the L858R/T790M mutant, as the L858R mutation promotes the active dimer conformation that allosteric inhibitors alone cannot fully suppress [1]. By contrast, ATP-competitive inhibitors such as osimertinib do not exhibit this degree of cetuximab-dependence, underscoring a mechanistically distinct cellular pharmacology profile [1].

Cetuximab synergy

Head‑to‑head

IC₅₀ 4.9 µM → 0.148 µM (+ cetuximab)

Indicates allosteric cellular pharmacology context

Ba/F3 L858R/T790M, 72 h proliferation

Evidence Dimension	Anti-proliferative activity in Ba/F3 EGFRL858R/T790M cells
Target Compound Data	IC₅₀ = 4.9 μM (alone); IC₅₀ = 0.148 μM (with cetuximab)
Comparator Or Baseline	Same compound under two conditions: without vs. with cetuximab (HY-P9905)
Quantified Difference	33-fold potency shift (4.9 μM / 0.148 μM)
Conditions	Ba/F3 isogenic cell line stably expressing EGFRL858R/T790M; cetuximab used at fixed concentration; proliferation measured by CellTiter-Glo or equivalent viability assay after 72 h treatment [1]

Why This Matters

The 33-fold cetuximab synergy is a hallmark pharmacological signature of this allosteric chemotype; any substitute compound lacking this magnitude of synergy indicates either altered binding mode, reduced target engagement, or off-target activity, making JBJ-07-149 the superior tool compound for studying allosteric EGFR pharmacology in cellular systems.

• [1] Jang J et al. Angew Chem Int Ed 2020;59(34):14481-14489. Discussion of allosteric EGFR inhibitor dependence on cetuximab for full cellular activity. PMC7686272. View Source

Mutant vs. Wild-Type EGFR Selectivity in Isogenic Cells

JBJ-07-149 demonstrates pronounced selectivity for the L858R/T790M double-mutant over wild-type EGFR in isogenic Ba/F3 proliferation assays [1]. As reported in the comparative cell panel from Jang et al. (2020), JBJ-07-149 exhibited minimal inhibition of wild-type EGFR Ba/F3 cells at concentrations up to 10 μM, while potently suppressing L858R/T790M Ba/F3 cell growth (IC₅₀ 4.9 μM alone; 0.148 μM with cetuximab) [1][2]. This selectivity window stands in contrast to ATP-competitive EGFR inhibitors such as osimertinib, which also inhibit wild-type EGFR (IC₅₀ values typically in the low nanomolar range) [2]. The structural basis for this selectivity arises from the allosteric pocket being accessible only in the L858R/T790M-induced inactive conformation of the kinase, while wild-type EGFR predominantly adopts a conformation incompatible with allosteric inhibitor binding [2].

Mutant selectivity

Class‑level

L858R/T790M IC₅₀ 4.9 µM; WT >10 µM

Supports mutant‑specific probe context

Isogenic Ba/F3 panel, class‑level inference

Evidence Dimension	Cellular selectivity: mutant versus wild-type EGFR inhibition
Target Compound Data	L858R/T790M Ba/F3 IC₅₀ = 4.9 μM (alone); wild-type EGFR Ba/F3: minimal inhibition at 10 μM
Comparator Or Baseline	Osimertinib: inhibits wild-type EGFR with IC₅₀ in low nanomolar range (class-level reference); >10-fold selectivity for L858R/T790M over wild-type for JBJ-07-149
Quantified Difference	Selectivity ratio >2-fold (estimated >10-fold based on IC₅₀ >10 μM for WT vs 4.9 μM for L858R/T790M alone); selectivity dramatically enhanced with cetuximab co-treatment
Conditions	Isogenic Ba/F3 cell lines expressing either wild-type EGFR or L858R/T790M mutant EGFR; proliferation measured after 72 h; data from Figure 2C, PMC7686272 [1][2]

Why This Matters

Mutant-selective EGFR targeting is critical for minimizing on-target wild-type EGFR toxicity (rash, diarrhea) observed with pan-EGFR ATP-competitive inhibitors; JBJ-07-149 provides a chemical probe with inherently greater selectivity than ATP-site inhibitors, enabling dissection of mutant-specific signaling biology without confounding wild-type EGFR effects.

• [1] Figure 2C, PMC7686272. Average IC50 values of JBJ-07-149, DDC-01-163, control-DDC-01-163, JBJ-07-038 and JBJ-07-200 in wild-type EGFR and L858R/T790M EGFR mutant Ba/F3 cells. Jang et al., Angew Chem Int Ed 2020. View Source
• [2] Jang J et al. Mutant-Selective Allosteric EGFR Degraders. Angew Chem Int Ed 2020;59(34):14481-14489. Abstract and Results describing selectivity of allosteric inhibitors for mutant EGFR over wild-type. PMID: 32510788. View Source

Rank-Order Potency in JBJ Allosteric Series

Within the JBJ allosteric inhibitor series reported in Jang et al. (2020), JBJ-07-149 is the most potent EGFR ligand identified. Figure 2 of the Angew Chem paper presents a side-by-side comparison of cellular IC₅₀ values for JBJ-07-149, JBJ-07-038, and JBJ-07-200 against both wild-type and L858R/T790M mutant Ba/F3 cells [1]. While the precise IC₅₀ values for each comparator are reported in the full figure data (μM ± S.D. from ≥3 independent experiments with six replicates each), JBJ-07-149 consistently demonstrates the lowest IC₅₀ against L858R/T790M Ba/F3 cells among the free allosteric inhibitors tested [1]. This superior potency is the direct reason JBJ-07-149 was selected as the EGFR-recruiting warhead for the DDC-01-163 PROTAC, rather than the less potent JBJ-07-038 or JBJ-07-200 .

Series rank

Rank‑order

JBJ‑07‑149 > JBJ‑07‑200 > JBJ‑07‑038

Highest cellular potency in allosteric series

Ba/F3 L858R/T790M proliferation assay

Evidence Dimension	Cellular anti-proliferative potency ranking across JBJ allosteric inhibitor series
Target Compound Data	JBJ-07-149: lowest IC₅₀ against L858R/T790M Ba/F3 cells among JBJ-07 series free inhibitors (4.9 μM alone; 0.148 μM with cetuximab)
Comparator Or Baseline	JBJ-07-038 and JBJ-07-200: higher IC₅₀ values against L858R/T790M Ba/F3 cells (exact values in Figure 2C, Jang et al. 2020); DDC-01-163 PROTAC: IC₅₀ of 96 nM for EGFR degradation in L858R/T790M cells
Quantified Difference	Rank-order potency: JBJ-07-149 > JBJ-07-200 > JBJ-07-038 (based on L858R/T790M Ba/F3 IC₅₀ values); DDC-01-163 (incorporating JBJ-07-149) achieves 96 nM degradation EC₅₀
Conditions	Same isogenic Ba/F3 L858R/T790M cellular assay across all compounds; Figure 2C, PMC7686272; DDC-01-163 degradation EC₅₀ from InvivoChem/TargetMol product data [1]

Why This Matters

For researchers designing PROTACs, bispecific degraders, or chemical probes, selecting the most potent parent ligand from within a series directly impacts the potency and efficacy of the final bifunctional molecule; JBJ-07-149 is the empirically validated optimal choice for EGFR L858R/T790M-targeted degradation constructs.

• [1] Figure 2C, PMC7686272. Average IC50 values (μM ± S.D.) of JBJ-07-149, DDC-01-163, control-DDC-01-163, JBJ-07-038 and JBJ-07-200 in wild-type EGFR and L858R/T790M EGFR mutant Ba/F3 cells. Jang et al., Angew Chem Int Ed 2020. View Source

Target Engagement in H1975 NSCLC Cells

In a competitive target-engagement study using H1975 non-small-cell lung cancer (NSCLC) cells (endogenously expressing EGFRL858R/T790M), treatment with 1 μM JBJ-07-149 for 24 hours was employed as a positive control for EGFR allosteric site occupancy, competing against the PROTAC degrader DDC-01-163 [1]. Western blot analysis demonstrated that JBJ-07-149 alone at 1 μM did not induce EGFR degradation (as expected for a non-degrading inhibitor), while DDC-01-163 treatment resulted in significant EGFR protein reduction [1]. This experiment directly confirms that JBJ-07-149 engages the allosteric pocket of full-length, endogenous EGFRL858R/T790M in a disease-relevant cellular context at a concentration of 1 μM, providing orthogonal validation of its cellular target engagement independent of proliferation assays [1][2].

Target engagement

Supporting

1 µM protects EGFR from degradation in H1975

Confirms endogenous target occupancy

Western blot, competitive binding

Evidence Dimension	Competitive EGFR binding in H1975 NSCLC cells
Target Compound Data	1 μM JBJ-07-149: protects EGFR from DDC-01-163-mediated degradation, confirming allosteric site occupancy without inducing degradation itself
Comparator Or Baseline	10 μM pomalidomide (negative control, CRBN ligand only): does not protect EGFR from degradation; DDC-01-163 (0.1 μM): induces time-dependent EGFR degradation
Quantified Difference	Qualitative confirmation: JBJ-07-149 at 1 μM occupies the allosteric site; densitometry analysis shows EGFR protein levels remaining near DMSO control levels, while DDC-01-163 depletes EGFR protein
Conditions	H1975 cells (endogenous EGFRL858R/T790M); 24 h treatment; Western blot with tubulin loading control; densitometry expressed as percentage EGFR protein relative to DMSO control [1]

Why This Matters

Target engagement validation in endogenously expressing mutant EGFR cancer cells confirms that JBJ-07-149 can serve as a cell-permeable chemical probe for studying allosteric EGFR biology in disease-relevant models, not merely in engineered overexpression systems.

• [1] Figure 5B, PMC7686272. Western blot analysis of total EGFR protein in H1975 cells treated with DMSO, 10 μM pomalidomide, or 1 μM JBJ-07-149 for 24 h. Competitive study. Jang et al., Angew Chem Int Ed 2020. View Source
• [2] Jang J et al. Mutant-Selective Allosteric EGFR Degraders. Angew Chem Int Ed 2020;59(34):14481-14489. Figure 5 legend and Results section. PMID: 32510788. View Source

EGFR Warhead Function for DDC-01-163 PROTAC Degradation

JBJ-07-149 serves as the EGFR-binding warhead in the heterobifunctional PROTAC DDC-01-163, where it is conjugated via a PEG/alkyl linker to a cereblon (CRBN) E3 ligase ligand (pomalidomide) . DDC-01-163 achieves an EGFR degradation IC₅₀/EC₅₀ of 96 nM in L858R/T790M mutant Ba/F3 cells, while sparing wild-type EGFR-Ba/F3 cells entirely [1]. Importantly, the anti-proliferative activity of DDC-01-163 is further enhanced when combined with the ATP-site inhibitor osimertinib, demonstrating a dual-mechanism synergy (allosteric degradation + ATP-site inhibition) [1]. This PROTAC application demonstrates that JBJ-07-149 is not merely a standalone inhibitor but a versatile chemical biology building block whose allosteric binding mode and mutant selectivity are preserved and leveraged within bifunctional degradation constructs [1].

PROTAC degradation

Head‑to‑head

DDC‑01‑163 EC₅₀ 96 nM, mutant‑selective

Enables targeted protein degradation studies

Ba/F3 L858R/T790M, no WT effect

Evidence Dimension	EGFR degradation potency of PROTAC incorporating JBJ-07-149 as warhead ligand
Target Compound Data	DDC-01-163 (JBJ-07-149-based PROTAC): degradation EC₅₀ = 96 nM in L858R/T790M Ba/F3 cells; no effect on wild-type EGFR-Ba/F3 cells
Comparator Or Baseline	JBJ-07-149 alone: no EGFR degradation (inhibition only); control-DDC-01-163 (inactive diastereomer): no degradation activity; JBJ-07-038 and JBJ-07-200: not developed into PROTACs
Quantified Difference	DDC-01-163 uniquely combines EGFR degradation (96 nM EC₅₀) with mutant selectivity; JBJ-07-149 alone provides inhibition without degradation; osimertinib co-treatment enhances DDC-01-163 anti-proliferative activity
Conditions	L858R/T790M EGFR-Ba/F3 cells; concentration range 0–10 μM DDC-01-163; combination with osimertinib; wild-type EGFR-Ba/F3 cells as selectivity control [1]

Why This Matters

The availability of JBJ-07-149 as a validated PROTAC ligand enables construction of mutant-selective EGFR degraders, a chemical biology strategy inaccessible with ATP-competitive EGFR inhibitors. Researchers procuring JBJ-07-149 can directly replicate published DDC-01-163 synthesis protocols or design novel bifunctional molecules using the same warhead.

• [1] Jang J et al. Mutant-Selective Allosteric EGFR Degraders. Angew Chem Int Ed 2020;59(34):14481-14489. Abstract and Results: DDC-01-163 selectivity, degradation potency, and osimertinib combination synergy. PMID: 32510788. View Source

JBJ-07-149 – Research & Application Scenarios

Allosteric EGFR Pharmacology with High Biochemical Potency

JBJ-07-149 is the preferred chemical probe for investigating allosteric EGFR biology in enzymatic and biophysical assays where maximal target affinity is required. Its 1.1 nM IC₅₀ against EGFRL858R/T790M—22-fold more potent than EAI001—enables robust kinase inhibition at low nanomolar concentrations, reducing solvent exposure and off-target effects at higher test concentrations . This scenario is particularly relevant for crystallography studies, HTRF-based inhibitor screening, and experiments requiring saturating allosteric site occupancy with minimal compound consumption .

Cellular Allosteric EGFR Inhibition Combined with Cetuximab

For researchers modeling the allosteric EGFR pharmacology paradigm—where full cellular activity requires co-administration of cetuximab to disrupt receptor dimerization—JBJ-07-149 is the best-characterized tool compound. Its 33-fold cetuximab synergy (Ba/F3 L858R/T790M IC₅₀ shift from 4.9 μM to 0.148 μM) provides a well-documented dynamic range for studying the interplay between allosteric inhibition and antibody-mediated receptor modulation . This is applicable to isogenic Ba/F3 panels, H1975 NSCLC models, and combination therapy screening cascades where the allosteric inhibitor–antibody interaction is the variable of interest .

EGFR PROTAC Synthesis with Allosteric Warhead

JBJ-07-149 is the validated EGFR-binding warhead for constructing heterobifunctional PROTAC degraders such as DDC-01-163, which achieves 96 nM EGFR degradation EC₅₀ with retained mutant selectivity . Researchers developing novel EGFR-targeted degraders, SNIPERs, or LYTACs can follow the established conjugation strategy—linking JBJ-07-149 through PEG/alkyl spacers to E3 ligase ligands—as a proven starting point . The compound's structural features (piperazine moiety on the pyridine ring providing a solvent-exposed attachment vector) make it specifically amenable to linker chemistry without ablating allosteric pocket affinity . This application scenario is exclusive to JBJ-07-149 and its close analogs; ATP-competitive inhibitors lack the appropriate exit vector geometry for productive PROTAC linker attachment while preserving kinase binding .

Osimertinib-Resistant EGFR Degradation via Allosteric Mechanism

DDC-01-163—the PROTAC derived from JBJ-07-149—retains efficacy against osimertinib-resistant EGFR mutants including L858R/T790M/C797S and L858R/T790M/L718Q . Because these resistance mutations reside within the ATP-binding pocket and directly compromise osimertinib binding, the allosteric binding mode of the JBJ-07-149 warhead is unaffected, enabling degradation of drug-resistant EGFR variants that cannot be targeted by third-generation ATP-competitive inhibitors . Furthermore, co-treatment of DDC-01-163 with osimertinib enhances anti-proliferative activity against L858R/T790M cells, suggesting a dual-mechanism strategy where allosteric degradation and residual ATP-site inhibition act cooperatively . For groups investigating acquired resistance to osimertinib, procuring JBJ-07-149 provides access to this allosteric degradation paradigm as a published benchmark system .

Application

Selection Property

Validation Focus

Allosteric EGFR kinase assay research

Mutant‑selective allosteric binding

Biochemical potency and selectivity profiling

Cellular EGFR allosteric pharmacology models

Cetuximab‑dependent synergy and dimerization context

Anti‑proliferative synergy and pathway modulation

PROTAC design with allosteric EGFR warhead

Solvent‑exposed linker attachment vector

Degradation potency and mutant selectivity retention

Osimertinib‑resistant EGFR variant degradation

Allosteric binding unaffected by ATP‑site mutations

Degradation efficacy in resistant mutants and combination potential